Cas no 2229217-97-2 (3-1-(propan-2-yl)-1H-pyrazol-4-ylazetidin-3-ol)

• Product Name: 3-1-(propan-2-yl)-1H-pyrazol-4-ylazetidin-3-ol
• CAS No: 2229217-97-2
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5796674
• PubChem ID: 165974323
• Update Time: 2025-05-26

3-1-(propan-2-yl)-1H-pyrazol-4-ylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-1-(propan-2-yl)-1H-pyrazol-4-ylazetidin-3-ol
• 3-[1-(propan-2-yl)-1H-pyrazol-4-yl]azetidin-3-ol
• 2229217-97-2
• EN300-1795692

• Inchi： 1S/C9H15N3O/c1-7(2)12-4-8(3-11-12)9(13)5-10-6-9/h3-4,7,10,13H,5-6H2,1-2H3
• InChI Key： PRZXEBKBRHYULT-UHFFFAOYSA-N
• SMILES： OC1(C2C=NN(C(C)C)C=2)CNC1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 50.1Ų

Additional information on 3-1-(propan-2-yl)-1H-pyrazol-4-ylazetidin-3-ol

3-(1-(Propan-2-yl)-1H-pyrazol-4-yl)azetidin-3-ol: A Comprehensive Overview

The compound 3-(1-(Propan-2-yl)-1H-pyrazol-4-yl)azetidin-3-ol with CAS No. 222921797 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to by its IUPAC name, is notable for its unique structure and potential applications in drug discovery and material science. Recent studies have highlighted its role in various biological pathways, making it a subject of interest for researchers worldwide.

Chemical Structure and Properties

The molecule consists of a pyrazole ring fused with an azetidine ring, a four-membered cyclic amine. The pyrazole moiety is substituted with a propan-2-yl group at the 1-position, while the azetidine ring contains a hydroxyl group at the 3-position. This structure contributes to its unique physical and chemical properties, including its solubility in organic solvents and its ability to form hydrogen bonds. The compound's molecular weight is approximately 205 g/mol, and it exists as a white crystalline solid under standard conditions.

Synthesis and Characterization

The synthesis of 3-(1-(Propan-2-yl)-1H-pyrazol-4-y)azetidin--3--ol involves a multi-step process that typically begins with the preparation of the pyrazole ring. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. Characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the compound's structure and purity.

Biological Activity and Applications

One of the most promising aspects of this compound is its biological activity. Studies have shown that 3-(1-(Propan--2--yl)-1H-pyrazol--4--yl)azetidin--3--ol exhibits potent inhibitory effects on certain enzymes involved in inflammatory pathways. This makes it a potential candidate for anti-inflammatory drug development. Additionally, its ability to modulate ion channels has led to investigations into its role in neurodegenerative diseases such as Alzheimer's.

Recent research has also explored its use in the development of novel materials. Its cyclic structure and functional groups make it suitable for applications in polymer chemistry, where it can serve as a building block for advanced materials with tailored properties.

Safety and Handling

While 3-(1-(Propan--2--yl)-1H-pyrazol--4--yl)azetidin--3--ol is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety in laboratory settings. It is recommended to store the compound in a cool, dry place away from light to maintain stability.

Future Directions

The future of 3-(1-(Propan--2--yl)-1H-pyrazol--4--yl)azetidin--3--ol lies in further exploration of its biological roles and potential therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists are expected to unlock new insights into its mechanisms of action and optimize its use in drug development.

In conclusion, 3-(1-(Propan--2--yl)-1H-pyrazol--4–yl)azetidin–3–ol stands as a testament to the ongoing advancements in organic chemistry and its intersection with biology. Its unique properties and versatile applications position it as a key molecule for future research and innovation.